Cas no 90986-10-0 (2,6-Dichloro-4-(2,4,6-trichlorophenoxy)phenol)

• Product Name: 2,6-Dichloro-4-(2,4,6-trichlorophenoxy)phenol
• CAS No: 90986-10-0
• MF: C₁₂H₅Cl₅O₂
• MW: 358.431898832321
• MDL: MFCD30533801
• CID: 1963551
• PubChem ID: 56162
• Update Time: 2025-10-28

2,6-Dichloro-4-(2,4,6-trichlorophenoxy)phenol Chemical and Physical Properties

Names and Identifiers

• 2,6-dichloro-4-(2,4,6-trichlorophenoxy)phenol
• Phenol, 2,6-dichloro-4-(2,4,6-trichlorophenoxy)-
• DTXSID00238341
• D93014
• AKOS028110951
• SCHEMBL10491609
• 90986-10-0
• AS-66497
• DTXCID20160832
• 2,6-Dichloro-4-(2,4,6-trichlorophenoxy)phenol

• MDL： MFCD30533801
• Inchi： 1S/C12H5Cl5O2/c13-5-1-9(16)12(10(17)2-5)19-6-3-7(14)11(18)8(15)4-6/h1-4,18H
• InChI Key： BGNQVNNTALZUMT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1OC1C=C(C(=C(C=1)Cl)O)Cl)Cl)Cl

Computed Properties

• Exact Mass: 357.870268
• Monoisotopic Mass: 355.873218
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 29.5

Experimental Properties

• Density: 1.642
• Boiling Point: 382.7°C at 760 mmHg
• Flash Point: 185.3°C
• Refractive Index: 1.644

Additional information on 2,6-Dichloro-4-(2,4,6-trichlorophenoxy)phenol

Introduction to 2,6-Dichloro-4-(2,4,6-trichlorophenoxy)phenol (CAS No. 90986-10-0)

2,6-Dichloro-4-(2,4,6-trichlorophenoxy)phenol, identified by the Chemical Abstracts Service Number (CAS No.) 90986-10-0, is a significant compound in the field of agrochemical research and development. This organochlorine derivative has garnered attention due to its unique structural properties and potential applications in modern agriculture. The compound's molecular structure, featuring multiple chlorine substituents and a phenoxy group, contributes to its distinctive chemical behavior and reactivity.

The synthesis of 2,6-Dichloro-4-(2,4,6-trichlorophenoxy)phenol involves a carefully orchestrated series of reactions that highlight the expertise required in organic chemistry. The presence of three chlorine atoms at the 2, 4, and 6 positions on the phenyl ring enhances its stability and efficacy as a precursor in various chemical transformations. Additionally, the phenoxy group at the 4-position introduces a polar moiety, which is crucial for its interaction with biological targets.

Recent advancements in agrochemical science have demonstrated the compound's potential as a broad-spectrum herbicide. Its ability to inhibit weed growth by disrupting essential metabolic pathways has made it a subject of extensive research. Studies have shown that 2,6-Dichloro-4-(2,4,6-trichlorophenoxy)phenol exhibits potent activity against a wide range of annual and perennial weeds, making it a promising candidate for integrated pest management systems.

The phenoxy group in the molecular structure plays a pivotal role in the compound's mechanism of action. It facilitates binding to specific enzymes involved in plant growth regulation, thereby disrupting normal physiological processes in weeds. This targeted approach not only ensures high efficacy but also minimizes impact on non-target plants and beneficial organisms. Such attributes are critical in developing environmentally sustainable agricultural practices.

In addition to its herbicidal properties, 2,6-Dichloro-4-(2,4,6-trichlorophenoxy)phenol has been explored for its potential in other applications. For instance, its structural analogs have been investigated for their role in synthesizing novel compounds with pharmaceutical properties. While primarily an agrochemical agent, the compound's versatility underscores the importance of fundamental research in uncovering diverse uses across multiple scientific disciplines.

The latest research findings indicate that modifications to the chlorine substituents can significantly alter the compound's biological activity. By fine-tuning these functional groups, scientists aim to enhance selectivity and reduce potential side effects. Such modifications align with global trends toward greener chemistry and sustainable agricultural solutions. The ongoing exploration of 2,6-Dichloro-4-(2,4,6-trichlorophenoxy)phenol exemplifies how targeted chemical innovation can address pressing challenges in modern agriculture.

The compound's stability under various environmental conditions is another key factor contributing to its appeal. Its resistance to degradation ensures prolonged activity in field applications, which is essential for effective weed control. Furthermore, studies on its photostability and hydrolysis kinetics provide valuable insights into optimizing formulation strategies for maximum efficacy.

From a regulatory perspective, the safety and environmental impact of 2,6-Dichloro-4-(2,4,6-trichlorophenoxy)phenol are subjects of rigorous evaluation. Regulatory agencies require comprehensive data on its toxicity profile before approving its use in commercial products. Research efforts are focused on developing safer alternatives while maintaining high performance standards. This balance between efficacy and safety is crucial for ensuring long-term sustainability in agricultural practices.

The role of computational chemistry in studying 2,6-Dichloro-4-(2,4,6-trichlorophenoxy)phenol cannot be overstated. Advanced modeling techniques allow researchers to predict molecular interactions and optimize synthetic routes with greater precision. These tools are indispensable for accelerating the development of new agrochemicals that meet stringent environmental and safety requirements.

In conclusion,2,6-Dichloro-4-(2,4,6-trichlorophenoxy)phenol (CAS No. 90986-10-0) represents a significant advancement in agrochemical science. Its unique structural features and versatile applications make it a valuable tool for addressing challenges in modern agriculture. As research continues to uncover new possibilities for this compound,its contributions to sustainable farming practices are likely to expand further.